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Compound Name: Chlorotriethylsilane

Cat. No.: B140506 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chlorotriethylsilane ((C₂H₅)₃SiCl), also known as triethylsilyl chloride (TESCl), is a versatile

organosilicon compound widely utilized in organic synthesis, particularly as a protecting group

for hydroxyl, amine, and thiol functionalities.[1][2] Its role as a silylating agent and a Lewis acid

catalyst makes it an important reagent in the synthesis of complex molecules, including active

pharmaceutical ingredients.[1][3][4] A thorough understanding of its physical properties is

paramount for its safe handling, effective application in chemical reactions, and for the

purification of resulting products. This technical guide provides an in-depth overview of the core

physical properties of chlorotriethylsilane, complete with experimental protocols for their

determination.

Core Physical Properties
The physical characteristics of chlorotriethylsilane define its behavior under various

conditions. It is generally described as a clear, colorless to slightly yellow liquid with a pungent

odor. It is known to be sensitive to moisture and reacts with water and other protic solvents.

Quantitative Physical Data
A summary of the key physical properties of chlorotriethylsilane is presented in the table

below for easy reference and comparison.
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Physical Property Value Units Conditions

Molecular Weight 150.72 g/mol

Density 0.898 g/mL at 25 °C

Boiling Point 142-144 °C
at standard

atmospheric pressure

Melting Point -50 °C

Refractive Index 1.430 at 20 °C

Vapor Pressure 9.6-60 hPa at 20-50 °C

Solubility
Soluble in aprotic

organic solvents

Experimental Protocols for Property Determination
Accurate determination of physical properties is crucial for chemical characterization. The

following section outlines standardized methodologies for measuring the key physical

parameters of liquid compounds like chlorotriethylsilane.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For chlorotriethylsilane, this is a key indicator of its volatility and is essential for

purification by distillation.

Methodology: Distillation Method (based on OECD Guideline 103)

Apparatus: A distillation flask, condenser, receiving flask, thermometer, and a heating source

(e.g., heating mantle) are assembled for simple distillation.

Procedure:

A measured volume of chlorotriethylsilane is placed in the distillation flask along with

boiling chips to ensure smooth boiling.
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The apparatus is assembled, ensuring the thermometer bulb is positioned correctly to

measure the temperature of the vapor that is in equilibrium with the boiling liquid.

The liquid is heated, and the temperature is recorded when the first drop of distillate is

collected in the receiving flask.

The temperature is monitored throughout the distillation process. The boiling point is the

constant temperature recorded during the distillation of the bulk of the liquid.

Data Analysis: The observed boiling point is corrected to standard atmospheric pressure if

the determination is carried out at a different pressure.

Density Determination
Density is the mass per unit volume of a substance and is an important parameter for quality

control and for calculations involving mass-to-volume conversions.

Methodology: Pycnometer Method (based on ASTM D3505)

Apparatus: A pycnometer (a glass flask with a precise volume), a balance, and a constant-

temperature bath.

Procedure:

The mass of the clean, dry, and empty pycnometer is accurately determined.

The pycnometer is filled with chlorotriethylsilane, taking care to avoid air bubbles.

The filled pycnometer is placed in a constant-temperature bath (e.g., at 25 °C) until

thermal equilibrium is reached.

The volume is adjusted precisely to the calibration mark, and the exterior of the

pycnometer is cleaned and dried.

The mass of the filled pycnometer is determined.

Data Analysis: The density is calculated by dividing the mass of the chlorotriethylsilane
(mass of filled pycnometer minus mass of empty pycnometer) by the calibrated volume of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b140506?utm_src=pdf-body
https://www.benchchem.com/product/b140506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the pycnometer.

Refractive Index Measurement
The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a sensitive measure of purity and composition.

Methodology: Abbe Refractometer (based on ASTM D1218)

Apparatus: An Abbe refractometer with a light source (typically a sodium D line) and a

constant-temperature water circulator.

Procedure:

The refractometer prisms are cleaned and calibrated using a standard of known refractive

index.

A few drops of chlorotriethylsilane are placed on the surface of the measuring prism.

The prisms are closed, and the sample is allowed to come to the desired temperature

(e.g., 20 °C) by the circulating water bath.

The light source is switched on, and the handwheel is adjusted to bring the boundary line

between the light and dark fields into the center of the crosshairs in the eyepiece.

The refractive index is read directly from the instrument's scale.

Data Analysis: The obtained value is the refractive index of the sample at the specified

temperature and wavelength.

Melting Point Determination
The melting point is the temperature at which a substance changes from a solid to a liquid. For

substances like chlorotriethylsilane that are liquid at room temperature, this is determined at

sub-ambient temperatures.

Methodology: Capillary Tube Method (based on OECD Guideline 102)
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Apparatus: A melting point apparatus with a cooling capability, a thermometer, and capillary

tubes.

Procedure:

A small amount of chlorotriethylsilane is frozen.

A small amount of the frozen solid is introduced into a capillary tube.

The capillary tube is placed in the melting point apparatus, which is cooled to a

temperature below the expected melting point.

The temperature is slowly increased while observing the sample.

The temperature at which the first signs of melting are observed and the temperature at

which the last solid particle disappears are recorded as the melting point range.

Data Analysis: The melting point is reported as a range of temperatures.

Solubility Assessment
Solubility describes the ability of a substance to dissolve in a solvent. Chlorotriethylsilane's

solubility is crucial for its use in various reaction media.

Methodology: Flask Method (based on OECD Guideline 105)

Apparatus: A flask with a stirrer, a constant-temperature bath, and an analytical method to

determine the concentration of the solute (e.g., gas chromatography).

Procedure:

An excess amount of chlorotriethylsilane is added to a known volume of the aprotic

organic solvent in the flask.

The mixture is agitated in the constant-temperature bath for a prolonged period to ensure

that equilibrium is reached.

The mixture is then allowed to stand to allow undissolved material to separate.
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A sample of the supernatant is carefully taken and its concentration is determined using a

suitable analytical technique.

Data Analysis: The solubility is expressed as the mass or moles of chlorotriethylsilane
dissolved per unit volume or mass of the solvent at the specified temperature.

Workflow for Physical Property Characterization
The following diagram illustrates a logical workflow for the comprehensive characterization of

the physical properties of a liquid chemical like chlorotriethylsilane.
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Caption: Workflow for the characterization of physical properties.

Conclusion
The physical properties of chlorotriethylsilane are well-defined and critical for its application in

research and development. The data and experimental protocols presented in this guide

provide a comprehensive resource for scientists and professionals. Adherence to standardized

methodologies ensures the generation of accurate and reproducible data, which is essential for

the successful and safe implementation of this versatile reagent in synthetic chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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